Cas no 53891-22-8 (2,7-Naphthalenedisulfonicacid, 3-amino-5-hydroxy-, sodium salt (1:?))

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-amino-5-hydroxy-, sodium salt (1:?)
• CAS No: 53891-22-8
• MF: C₁₀H₇NNa₂O₇S₂
• MW: 363.27462220192
• CID: 369316
• PubChem ID: 171307
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-amino-5-hydroxy-, sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-amino-5-hydroxy-, sodium salt (1:?)
• 3-amino-5-hydroxynaphthalene-2,7-disulphonic acid, sodium salt
• disodium,3-amino-5-hydroxynaphthalene-2,7-disulfonate
• 2,7-Naphthalenedisulfonic acid,3-amino-5-hydroxy-,sodium salt
• EINECS 258-843-7
• 2,7-Naphthalenedisulfonic acid, 3-amino-5-hydroxy-, sodium salt
• disodium 3-amino-5-hydroxynaphthalene-2,7-disulfonate
• W-111076
• 2,7-Naphthalenedisulfonic acid, 3-amino-5-hydroxy-, sodium salt (1:?)
• 2,7-Naphthalenedisulfonicacid,3-amino-5-hydroxy-,sodium salt
• 3-Amino-5-hydroxynaphthalene-2,7-disulphonic acid sodium salt
• 53891-22-8
• disodium;3-amino-5-hydroxynaphthalene-2,7-disulfonate

• Inchi： 1S/C10H9NO7S2.2Na/c11-8-4-7-5(2-10(8)20(16,17)18)1-6(3-9(7)12)19(13,14)15;;/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18);;/q;2*+1/p-2
• InChI Key： BIHQVEVABUOWCW-UHFFFAOYSA-L
• SMILES： S(C1C(=CC2C(=CC(=CC=2C=1)S(=O)(=O)[O-])O)N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 362.94600
• Monoisotopic Mass: 362.94593247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 535
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų

Experimental Properties

• PSA: 177.41000
• LogP: 2.67860